Cas no 16281-60-0 (Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-)

Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)- structure
16281-60-0 structure
Product Name:Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-
CAS No:16281-60-0
MF:C16H15N3OS
MW:297.374801874161
CID:228846
PubChem ID:9562299
Update Time:2025-04-19

Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-
    • [(E)-(2-phenyl-2,3-dihydrochromen-4-ylidene)amino]thiourea
    • 2-phenyl-chroman-4-one thiosemicarbazone
    • CHEMBL2376005
    • Flavanone, thiosemicarbazone
    • NSC114647
    • BDBM50491144
    • NSC-114647
    • 16281-60-0
    • DTXSID10430273
    • Inchi: 1S/C16H15N3OS/c17-16(21)19-18-13-10-15(11-6-2-1-3-7-11)20-14-9-5-4-8-12(13)14/h1-9,15H,10H2,(H3,17,19,21)/b18-13+
    • InChI Key: NFSYORCWJJDWTH-QGOAFFKASA-N
    • SMILES: S=C(N)N/N=C1/C2C=CC=CC=2OC(C2C=CC=CC=2)C/1

Computed Properties

  • Exact Mass: 297.09375
  • Monoisotopic Mass: 297.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 59.64
  • LogP: 3.83890
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